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Compound of Interest

Compound Name: Terephthalic acid-d4

Cat. No.: B044296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Terephthalic acid-d4,

a deuterated form of terephthalic acid used in various research and development applications.

The following sections detail hazard identification, protective measures, emergency

procedures, and summaries of key toxicological studies, presented in a format designed for

scientific and technical personnel.

Section 1: Chemical Identification and Physical
Properties
Terephthalic acid-d4 is a stable, isotopically labeled compound. Its physical and chemical

properties are summarized below.
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Property Value

Chemical Name Benzene-1,4-dicarboxylic-2,3,5,6-d4 acid

Synonyms Terephthalic acid (ring-d4)

CAS Number 60088-54-2

Molecular Formula C₈H₂D₄O₄

Molecular Weight 170.16 g/mol

Appearance White to off-white solid (crystalline powder)

Melting Point >300 °C

Water Solubility Low

Section 2: Hazard Identification and Classification
Terephthalic acid-d4 is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class Category Hazard Statement Pictogram

Skin Irritation 2
H315: Causes skin

irritation
alt text

Eye Irritation 2A
H319: Causes serious

eye irritation
alt text

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
alt text

Section 3: Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.
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Aspect Guideline

Handling

Avoid contact with skin and eyes.[1] Avoid

formation and inhalation of dust.[1] Use in a

well-ventilated area or with local exhaust

ventilation.[2] Do not eat, drink, or smoke when

handling. Wash hands thoroughly after handling.

[3]

Storage

Store in a cool, dry, and well-ventilated place.[3]

Keep container tightly closed.[1] Store away

from strong oxidizing agents.[1]

Incompatible Materials Strong oxidizing agents.[1]

Section 4: Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Terephthalic
acid-d4.

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.[1]

Skin Protection
Protective gloves (e.g., nitrile rubber). Lab coat

or other protective clothing.[1]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1

(EU EN 143) particle respirator. For higher-level

exposures, use a P100 (US) or P3 (EU EN 143)

respirator filter.

Section 5: First-Aid Measures
In case of exposure, follow these first-aid procedures.
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Exposure Route First-Aid Measure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician if irritation persists.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Section 6: Fire-Fighting Measures
Aspect Guideline

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2]

Specific Hazards
Hazardous decomposition products formed

under fire conditions include carbon oxides.[1]

Protective Equipment
Wear a self-contained breathing apparatus for

firefighting if necessary.[2]

Section 7: Accidental Release Measures
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Aspect Guideline

Personal Precautions
Use personal protective equipment. Avoid dust

formation. Ensure adequate ventilation.[2]

Environmental Precautions Do not let the product enter drains.[2]

Methods for Cleaning Up

Pick up and arrange disposal without creating

dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.[2]

Section 8: Experimental Protocols for Toxicological
Assessment
The toxicological data for Terephthalic acid are based on standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). The methodologies for key toxicological endpoints are detailed below. While specific

studies on the deuterated form are not widely published, the protocols for the parent compound

are directly applicable.

Acute Dermal Toxicity (Following OECD Guideline 402)
Principle: This test provides information on health hazards likely to arise from a short-term

dermal exposure to a substance.

Methodology:

Test Animals: Healthy, young adult albino rabbits are typically used.

Dosage: A limit test is often performed first, where a single high dose (e.g., 2000 mg/kg

body weight) is applied.

Application: The test substance is applied to a small area of shaved skin (approximately

10% of the body surface area). The area is then covered with a porous gauze dressing

and non-irritating tape for a 24-hour exposure period.

Observation: Animals are observed for mortality, signs of toxicity, and body weight

changes for at least 14 days.
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Necropsy: At the end of the study, all animals are subjected to a gross necropsy.

Skin Irritation/Corrosion (Following OECD Guideline
404)

Principle: This test assesses the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Methodology:

Test Animals: Albino rabbits are the preferred species.

Application: A small amount (0.5 g) of the test substance is applied to a shaved patch of

skin and covered with a gauze patch.

Exposure: The exposure period is typically 4 hours. After exposure, the residual substance

is removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. The reactions are scored according to a

standardized scale.

Eye Irritation/Corrosion (Following OECD Guideline 405)
Principle: This test evaluates the potential of a substance to produce irritation or damage to

the eye.

Methodology:

Test Animals: Albino rabbits are used.

Application: A small amount (e.g., 0.1 mL for liquids, or not more than 100 mg for solids) of

the test substance is instilled into the conjunctival sac of one eye of the animal. The other

eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

cornea, iris, and conjunctiva are evaluated for opacity, inflammation, redness, and swelling

using a standardized scoring system.
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Bacterial Reverse Mutation Test (Ames Test)
Principle: This in vitro assay is used to assess the mutagenic potential of a chemical. It uses

several strains of Salmonella typhimurium that are auxotrophic for histidine (cannot produce

their own). The test measures the ability of the chemical to cause a reverse mutation,

allowing the bacteria to grow on a histidine-free medium.

Methodology:

Bacterial Strains: A set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535,

TA1537) and often an Escherichia coli strain (e.g., WP2 uvrA) are used to detect different

types of mutations.

Metabolic Activation: The test is performed both with and without a mammalian metabolic

activation system (S9 fraction, typically from rat liver) to mimic metabolism in mammals.

Procedure:

The test substance at various concentrations is mixed with the bacterial culture and the

S9 mix (or buffer).

This mixture is then plated on a minimal agar medium that lacks histidine.

The plates are incubated for 48-72 hours.

Evaluation: The number of revertant colonies (colonies that have mutated back to being

able to synthesize histidine) is counted. A significant, dose-dependent increase in the

number of revertant colonies compared to the negative control indicates a mutagenic

potential. Studies on terephthalic acid have shown no mutagenic effects in this test

system.[1]

Section 9: Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of Terephthalic
acid-d4, from initial identification to disposal.
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Safe Handling Workflow for Terephthalic acid-d4

Preparation

Handling

Emergency Procedures

Response

Disposal

Identify Hazards
(H315, H319, H335)

Gather Required PPE
(Gloves, Goggles, Lab Coat)

Review Safety Data Sheet

Work in Ventilated Area

Avoid Skin/Eye Contact
and Dust Inhalation

Weigh and Handle Chemical

Spill Exposure Fire

Dispose of Waste
(Follow Regulations)

After Use

Contain and Clean Up Spill
(Avoid Dust)

Administer First Aid
(Inhalation, Skin, Eyes) Use Appropriate Extinguisher

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Terephthalic acid-d4.
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This guide is intended to provide essential safety and handling information. Always refer to the

most current Safety Data Sheet (SDS) for Terephthalic acid-d4 and follow all applicable

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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